5-[(2-chlorobenzyl)oxy]-2-[4-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenol

• Molecular Formula: C23H15Cl2F3N2O2
• Molecular Weight: 479.3 g/mol
• IUPAC Name: 5-[(2-chlorophenyl)methoxy]-2-[4-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenol
• InChI: InChI=1S/C23H15Cl2F3N2O2/c24-15-7-5-13(6-8-15)20-21(29-30-22(20)23(26,27)28)17-10-9-16(11-19(17)31)32-12-14-3-1-2-4-18(14)25/h1-11,31H,12H2,(H,29,30)
• InChI Key: ABFDEAQZNBNNIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC(=C(C=C2)C3=NNC(=C3C4=CC=C(C=C4)Cl)C(F)(F)F)O)Cl

Description

The compound 5-[(2-chlorobenzyl)oxy]-2-[4-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenol (molecular formula: C₂₃H₁₅Cl₂F₃N₂O₂, molecular weight: 479.28 g/mol) is a pyrazole-phenol hybrid with a complex substitution pattern. Its structure features:

• A central 1H-pyrazole ring substituted with a 4-chlorophenyl group at position 4 and a trifluoromethyl group at position 3.
• A phenol moiety at position 2 of the pyrazole, further substituted with a 2-chlorobenzyloxy group.

This compound shares structural motifs with bioactive molecules, particularly those targeting antimicrobial and anti-inflammatory pathways .

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Medicine and Pharmacology:

Chemical Research:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural uniqueness lies in its combination of trifluoromethyl , chlorophenyl , and chlorobenzyloxy groups. Key comparisons with similar compounds are outlined below:

Compound Name / ID	Substituents on Pyrazole Core	Phenol Substituent	Molecular Weight (g/mol)	Notable Properties
5-[(2-Chlorobenzyl)oxy]-2-[4-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenol (Y041-2566)	4-(4-chlorophenyl), 5-(trifluoromethyl)	2-(2-chlorobenzyloxy)phenol	479.28	High halogen content (Cl, F); potential for enhanced lipophilicity and target binding
5-[(2-Chloro-6-fluorophenyl)methoxy]-2-[4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenol (Y041-2567)	4-(2-methoxyphenyl), 5-(trifluoromethyl)	2-(2-chloro-6-fluorobenzyloxy)phenol	492.86	Methoxy group may improve solubility; fluorinated benzyloxy enhances metabolic stability
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (Compound 4)	4-(4-chlorophenyl), 5-(4-fluorophenyl)	Thiazole-linked triazole	N/A	Isostructural with bromo analogs; planar conformation with perpendicular fluorophenyl group
SC-560 (5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-3-(trifluoromethyl)-1H-pyrazole)	4-chlorophenyl, trifluoromethyl	Methoxyphenyl at N1	N/A	COX-1 inhibitor; demonstrates role of trifluoromethyl in enzyme binding

Crystallographic and Conformational Analysis

• Planarity and Halogen Effects : Unlike isostructural chloro/bromo analogs (e.g., compounds 4 and 5 in ), the trifluoromethyl group in the target compound introduces steric and electronic effects that may disrupt planarity. This contrasts with derivatives like 4-(4-chlorobenzoyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chlorobenzoate , where planarity is maintained due to less bulky substituents .
• Crystal Packing : Chlorobenzyloxy and trifluoromethyl groups likely influence packing via halogen bonding (C–Cl···π interactions) and hydrophobic interactions, as seen in related pyrazole-thiazole hybrids .

Electronic and Thermodynamic Properties

• Electron-Withdrawing Effects : The trifluoromethyl group increases electron deficiency at the pyrazole core, enhancing electrophilic character compared to methyl or methoxy-substituted analogs (e.g., 5-methyl-1-p-tolyl-1H-pyrazole ) .

Biological Activity

The compound 5-[(2-chlorobenzyl)oxy]-2-[4-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenol is a synthetic organic molecule that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological properties, including its mechanism of action, therapeutic applications, and relevant case studies.

• IUPAC Name : 5-[(2-chlorobenzyl)oxy]-2-[4-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenol
• Molecular Formula : C19H15ClF3N2O
• Molar Mass : 387.79 g/mol

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets within biological systems. Key mechanisms include:

• Enzyme Inhibition : The compound may inhibit various enzymes, particularly those involved in inflammatory pathways. This inhibition can lead to reduced production of pro-inflammatory mediators.
• Receptor Modulation : It is believed to modulate the activity of certain receptors, influencing cellular signaling pathways that are critical in various diseases, including cancer and inflammatory conditions.

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. It has been shown to exhibit cytotoxic effects against several cancer cell lines, potentially through the following mechanisms:

• Induction of Apoptosis : The compound can promote programmed cell death in cancer cells, which is crucial for controlling tumor growth.
• Inhibition of Tumor Growth : Research indicates that it may inhibit tumor proliferation by interfering with cell cycle progression.

Anti-inflammatory Properties

The compound has demonstrated significant anti-inflammatory effects, which are crucial in treating conditions characterized by chronic inflammation. This includes:

• Inhibition of COX Enzymes : Similar to other compounds in its class, it may inhibit cyclooxygenase (COX) enzymes, reducing the synthesis of inflammatory prostaglandins .

In Vitro Studies

• Cell Line Studies : In vitro studies using human cancer cell lines have shown that this compound significantly reduces cell viability at concentrations as low as 10 µM. The mechanism appears to involve both apoptosis and necrosis pathways.
• Inflammation Models : In models of LPS-induced inflammation, the compound reduced nitric oxide production in activated microglia, suggesting a protective role against neuroinflammation .

In Vivo Studies

• Animal Models : Animal studies have reported that administration of this compound leads to a marked decrease in tumor size in xenograft models, supporting its potential as an effective anticancer agent.
• Chronic Pain Models : In models of chronic pain, the compound has shown efficacy in reducing pain-related behaviors, which correlates with its anti-inflammatory properties.

Data Summary Table

Activity Type	Effect	Concentration Tested	Reference
Anticancer	Cytotoxicity	10 µM
Anti-inflammatory	Reduced NO production	50 µM
Tumor Growth Inhibition	Significant reduction	Varies